Stoichiometric Active Moiety Content: Rosuvastatin Sodium vs. Calcium Salt – API Procurement Cost-per-Mole Advantage
Rosuvastatin Sodium (monosodium salt, C₂₂H₂₇FN₃NaO₆S) has a molecular weight of approximately 503.5 g/mol and delivers one molar equivalent of the rosuvastatin anion (free acid MW ≈ 481.5 g/mol) per mole of salt, yielding approximately 95.6% active moiety by mass [1]. In contrast, Rosuvastatin Calcium (hemicalcium salt, (C₂₂H₂₇FN₃O₆S)₂Ca) has a molecular weight of ~1001.1 g/mol and delivers two rosuvastatin anions per mole of salt, yielding approximately 96.1% active moiety by mass; however, the per-gram calcium content (~4.0% Ca) introduces an additional excipient-like mass not present in the sodium salt . For procurement purposes, sourcing the sodium salt avoids calcium-associated stoichiometric dilution when the final formulation requires a non-calcium counterion or when the sodium salt is the preferred synthetic intermediate [2].
Calcium salt: ~0.961 g/g free acid
| Evidence Dimension | Active moiety content (mass of rosuvastatin free acid per gram of salt) |
|---|---|
| Target Compound Data | Rosuvastatin Sodium: ~0.956 g active moiety per gram of salt (MW 503.5; free acid MW 481.5) |
| Comparator Or Baseline | Rosuvastatin Calcium (hemicalcium): ~0.961 g active moiety per gram of salt (MW 1001.1; 2 × 481.5 = 963.0 free acid per mole of salt) |
| Quantified Difference | Comparable active content per gram (~95.6% vs. ~96.1%), but sodium salt eliminates calcium mass (~4% Ca in calcium salt) and provides a distinct counterion for formulation flexibility. |
| Conditions | Stoichiometric calculation based on established molecular formulae and CAS registry data; confirmed by vendor Certificates of Analysis (Fisher Scientific, Alfa Chemistry). |
Why This Matters
Procurement selection between sodium and calcium salts directly impacts formulation design, regulatory filing strategy (Drug Master File referencing), and per-kilogram active-ingredient cost when calcium is not required in the final dosage form [2].
- [1] Royal Society of Chemistry – Merck Index Online. Rosuvastatin. Molecular formula C₂₂H₂₈FN₃O₆S; Molecular weight 481.54. Available from: https://merckindex.rsc.org/ View Source
- [2] Patent: US2008/0153872A1. Pharmaceutical compositions of rosuvastatin calcium with sodium carbonate anhydrous. Justia Patents. 2008. Available from: https://patents.justia.com/patent/20080153872 View Source
